BENGHE Foundational & Exploratory

Check Availability & Pricing

Sodium Thiophene-2-Trihydroxyborate:
Technical Deep Dive

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Sodium thiophene-2-
Compound Name:
trinydroxyborate

Cat. No.: B12052172

Get Quote

A Stoichiometrically Defined Reagent for Precision
Cross-Coupling
Executive Summary

Sodium thiophene-2-trihydroxyborate (CAS: 1351378-66-9) is the sodium salt of the "ate"
complex formed between 2-thiopheneboronic acid and a hydroxide ion. Unlike its parent

boronic acid, which exists in a fluctuating equilibrium with its dehydrated anhydride (boroxine),
this trinydroxyborate salt exists as a discrete, monomeric, tetrahedral species.

For drug development professionals, this reagent offers three critical advantages over
traditional boronic acids:

¢ Stoichiometric Precision: It eliminates the ambiguity of "boroxine content,” ensuring exact
molar equivalents are used.

o Pre-Activation: The boron center is already
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hybridized and negatively charged, bypassing the base-hydrolysis step typically required
before transmetallation in Suzuki-Miyaura couplings.

e Enhanced Water Solubility: Its ionic nature makes it ideal for "on-water" or aqueous-biphasic
green chemistry applications.

Chemical Identity & Properties

Property Data
IUPAC Name Sodium;trihydroxy(thiophen-2-yl)borate(1-)
CAS Number 1351378-66-9

Molecular Formula

Molecular Weight 167.95 g/mol

Tetrahedral (

Geometry
Boron)
Appearance White to off-white crystalline solid
Solubility High: Water, Methanol; Low: Hexanes, Toluene
- Air-stable solid; avoids spontaneous
Stability

dehydration to boroxines

Structural Causality

The stability of this salt stems from the saturation of the boron atom's empty p-orbital. In neutral

boronic acids (

), this empty orbital drives the reversible formation of trimeric boroxines (anhydrides) to
stabilize the electron deficiency. In sodium thiophene-2-trihydroxyborate, the coordination of
the third hydroxyl group donates electron density, locking the boron into a stable

tetrahedral octet.

Mechanistic Insight: The "Pre-Activated" Advantage

In a standard Suzuki-Miyaura coupling using boronic acids, the reaction is not simply
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. The boronic acid must first react with a base to form the reactive boronate species. This
introduces a kinetic lag and requires excess base.

Sodium thiophene-2-trihydroxyborate enters the catalytic cycle directly as the reactive
species, accelerating the transmetallation step.

Diagram 1: Activation Pathway Comparison

This diagram illustrates how the trihydroxyborate salt bypasses the equilibrium bottlenecks
associated with boronic acids.
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Caption: The salt form (green path) bypasses the boroxine-acid hydrolysis equilibrium,
providing a direct entry to the active transmetallation species.

Experimental Protocols
Synthesis of Sodium Thiophene-2-Trihydroxyborate

Use this protocol to convert commercial boronic acid into the defined salt for stoichiometric
control.
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Reagents:

e 2-Thiopheneboronic acid (1.0 equiv)

e Sodium hydroxide (1.0 equiv, typically 1M aqueous solution)

o Acetone (Reagent grade)

Methodology:

Dissolution: Dissolve 2-thiopheneboronic acid in a minimal amount of acetone at room
temperature.

e Salt Formation: Dropwise add 1.0 equivalent of NaOH (1M aq) under vigorous stirring. A
precipitate should begin to form almost immediately as the non-polar acid converts to the
polar salt.

o Crystallization: Stir for 30 minutes. If precipitation is incomplete, add cold diethyl ether to
force the salt out of solution.

« |solation: Filter the white solid using a sintered glass funnel.

 Purification: Wash the filter cake with cold ether/acetone (1:1) to remove unreacted boronic
acid.

e Drying: Dry under high vacuum (0.1 mbar) for 4 hours. Note: Do not use heat, as this may
reverse the equilibrium and dehydrate the salt.

Application: Ligand-Free "On-Water" Suzuki Coupling

This protocol utilizes the high water solubility of the salt to perform green chemistry couplings
without organic solvents.

Reagents:
e Aryl Halide (1.0 mmol)

e Sodium thiophene-2-trihydroxyborate (1.1 mmol)
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e (1-2 mol%)
e Solvent: Degassed Water (3 mL)
o Base: None required (if the salt is pure) or mild
(0.5 equiv) to neutralize acid generated from the halide.

Workflow:

Charge: In a 10 mL reaction vial, combine the aryl halide, trihydroxyborate salt, and
palladium catalyst.

e Solvent: Add degassed water. The trihydroxyborate will dissolve immediately; the aryl halide
may form an emulsion.

e Reaction: Cap and stir vigorously at ambient temperature (25°C). Note: The reaction is often
faster than traditional boronic acids due to the pre-formation of the ‘ate' complex.

e Monitoring: Monitor by TLC or LC-MS.

o Workup: Extract with ethyl acetate. The inorganic boron byproducts remain in the aqueous
phase, simplifying purification.

Catalytic Cycle Visualization

The following diagram details the specific entry point of the thiophene reagent into the
palladium cycle.
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Caption: The trihydroxyborate reagent (green box) directly engages the Pd(ll) intermediate,
bypassing the base activation step required for boronic acids.

Safety & Handling

o Hazard Classification: Generally considered an irritant (Skin/Eye).

o Storage: Store in a desiccator. While more stable than boronic acids, prolonged exposure to
atmospheric moisture and

can slowly degrade the salt back to boric acid and thiophene.

e Incompatibility: Strong acids (will protonate the complex, releasing boronic acid) and strong
oxidizers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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